Cas no 1807010-46-3 (Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate)

• Product Name: Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate
• CAS No: 1807010-46-3
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 4962452
• Update Time: 2025-05-25

Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate

• Inchi： 1S/C11H8F6O3/c1-20-8(18)3-5-2-6(10(12,13)14)4-7(9(5)19)11(15,16)17/h2,4,19H,3H2,1H3
• InChI Key： DJXNJKSBFTZRDQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC(CC(=O)OC)=C1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate

Recent Advances in the Study of Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate (CAS: 1807010-46-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate (CAS: 1807010-46-3) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of two trifluoromethyl groups and a hydroxyl moiety, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of research involving Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate is its role as a building block in the synthesis of novel anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study highlighted the compound's ability to selectively target COX-2 while minimizing off-target effects, a critical factor in reducing side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate has shown promise in the development of anticancer therapies. Research conducted by a team at the National Cancer Institute revealed that fluorinated derivatives of this compound exhibit strong cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancer. The mechanism of action appears to involve the disruption of cellular redox balance and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

Another notable application of Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate is its use in the synthesis of fluorinated analogs of natural products. A recent study in Organic Letters described the successful incorporation of this compound into the scaffold of a flavonoid derivative, resulting in enhanced metabolic stability and bioavailability. The fluorinated flavonoid demonstrated improved pharmacokinetic properties in preclinical models, suggesting its potential as a lead compound for further drug development.

From a synthetic chemistry perspective, the compound's trifluoromethyl groups contribute to its lipophilicity and electronic properties, which are advantageous for drug design. A 2023 review in Chemical Reviews emphasized the growing importance of fluorinated compounds in medicinal chemistry, citing Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate as a prime example of how strategic fluorination can optimize drug-like properties. The review also discussed recent advances in the catalytic methods for introducing trifluoromethyl groups into aromatic systems, which could further streamline the synthesis of related compounds.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate-based therapeutics. Issues such as regioselectivity in further functionalization and potential toxicity of fluorinated metabolites require careful consideration. Ongoing research aims to address these challenges through innovative synthetic strategies and comprehensive toxicological studies.

In conclusion, Methyl 3,5-bis(trifluoromethyl)-2-hydroxyphenylacetate (CAS: 1807010-46-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for the development of next-generation therapeutics. Future studies will likely focus on expanding its applications, optimizing its pharmacological profile, and exploring its potential in combination therapies.